Ethyl 2-amino-5-bromothiophene-3-carboxylate
Overview
Description
Ethyl 2-amino-5-bromothiophene-3-carboxylate is a chemical compound with the molecular formula C7H8BrNO2S . It belongs to the family of amino-substituted heterocycles.
Molecular Structure Analysis
The molecular structure of this compound is characterized by its aromatic ring . The InChI code for this compound is 1S/C7H9BrNO2S/c1-2-11-7(10)4-3-5(8)12-6(4)9/h3,12H,2,9H2,1H3 .Physical and Chemical Properties Analysis
This compound has a molecular weight of 251.12 . Its density is 1.6±0.1 g/cm3, and it has a boiling point of 316.1±37.0 °C at 760 mmHg .Scientific Research Applications
Chemical Synthesis and Medicinal Chemistry:
- Ethyl 5-bromothiophene-2-carboxylate is used in palladium-catalyzed direct arylation of heteroaromatics. This method allows the formation of biheteroaryls in high yields, avoiding the formation of dimers or oligomers (Fu, Zhao, Bruneau, & Doucet, 2012).
- A solvent-free synthesis of 5-bromothiophene-based dihydropyrimidin-2-(1H)-(thi)ones has been explored, leading to compounds with good antibacterial and antifungal activity (Sharma et al., 2022).
- Ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate and its analogues show potential in mitigating drug resistance in cancer cells (Das et al., 2009).
Phosphine-Catalyzed Synthesis:
- The 2-(diphenylphosphino)ethyl group has been employed as a new carboxyl-protecting group in peptide chemistry, illustrating a novel use in organic synthesis (Chantreux et al., 1984).
- Ethyl 2-methyl-2,3-butadienoate, a related compound, acts as a 1,4-dipole synthon in a phosphine-catalyzed [4 + 2] annulation, producing tetrahydropyridine-3-carboxylates (Zhu, Lan, & Kwon, 2003).
Organic and Heterocyclic Chemistry:
- Synthesis of substituted 4H-thiazolo[4,5-b][1]benzothiopyran-4-ones as potential schistosomicidal agents illustrates the application in developing novel therapeutic agents (El-kerdawy et al., 1989).
- Novel 2-amino-1,3-thiazole-5-carboxylates have been synthesized through ultrasonic and thermally mediated nucleophilic displacement, showing the versatility in synthesizing heterocyclic compounds (Baker & Williams, 2003).
Materials Science and Fluorescence Research:
- The study of the fluorescence property of Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate demonstrates the potential of such compounds in materials science and sensor technologies (Guo Pusheng, 2009).
Properties
IUPAC Name |
ethyl 2-amino-5-bromothiophene-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNO2S/c1-2-11-7(10)4-3-5(8)12-6(4)9/h3H,2,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUDYCCQPUJJLDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40699851 | |
Record name | Ethyl 2-amino-5-bromothiophene-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40699851 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56387-07-6 | |
Record name | Ethyl 2-amino-5-bromothiophene-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40699851 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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